Cas no 2172459-80-0 (1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172459-80-0
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5568318
• PubChem ID: 165596953
• Update Time: 2025-07-17

1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172459-80-0
• EN300-1594444
• 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C10H15N3O2/c1-15-7-10-9(6-14)11-12-13(10)8-4-2-3-5-8/h6,8H,2-5,7H2,1H3
• InChI Key： WTMBXQVDBIASRV-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(C=O)N=NN1C1CCCC1

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57Ų

Additional information on 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde

Research Briefing on 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172459-80-0)

1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172459-80-0) is a novel triazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. This briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde has been optimized through recent advancements in click chemistry and transition metal-catalyzed reactions. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) approach, yielding the compound with high purity and scalability. The researchers emphasized the importance of the methoxymethyl and cyclopentyl substituents in enhancing the compound's stability and reactivity, making it a versatile building block for further derivatization.

In terms of biological activity, preliminary in vitro studies have revealed that 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde exhibits moderate inhibitory effects against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings suggest its potential as a scaffold for developing new antimicrobial agents. Additionally, molecular docking studies have indicated that the compound can interact with the active sites of various enzymes, such as cytochrome P450 isoforms, which could pave the way for its use in targeted therapies.

Recent investigations have also explored the compound's role in cancer research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde displayed selective cytotoxicity against certain cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The researchers attributed this activity to the compound's ability to induce apoptosis via mitochondrial pathways, highlighting its potential as a lead compound for anticancer drug development.

Despite these promising findings, challenges remain in the clinical translation of 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Future research directions may include structural optimization to improve pharmacokinetic properties and extensive in vivo evaluations to assess efficacy and safety.

In conclusion, 1-cyclopentyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172459-80-0) represents a promising candidate in the realm of medicinal chemistry. Its versatile synthetic accessibility and demonstrated biological activities make it a valuable scaffold for drug discovery. Continued research efforts will be essential to unlock its full therapeutic potential and address existing limitations.